N~2~-(4-fluorobenzyl)-N~2~-[(4-methylphenyl)sulfonyl]-N~1~-(tetrahydro-2-furanylmethyl)glycinamide

• IUPAC Name: 2-[(4-fluorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H25FN2O4S/c1-16-4-10-20(11-5-16)29(26,27)24(14-17-6-8-18(22)9-7-17)15-21(25)23-13-19-3-2-12-28-19/h4-11,19H,2-3,12-15H2,1H3,(H,23,25)
• InChI Key: FHBJHOZBOYOSAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=C(C=C2)F)CC(=O)NCC3CCCO3
• Molecular Formula: C21H25FN2O4S
• Molecular Weight: 420.5 g/mol

Description

N~2~-(4-fluorobenzyl)-N~2~-[(4-methylphenyl)sulfonyl]-N~1~-(tetrahydro-2-furanylmethyl)glycinamide is a useful research compound. Its molecular formula is C21H25FN2O4S and its molecular weight is 420.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 420.15190662 g/mol and the complexity rating of the compound is 623. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Insecticidal Activity

A study on Flubendiamide, a compound with a novel chemical structure featuring unique substituents similar in complexity to the target chemical, demonstrates its extremely strong insecticidal activity against lepidopterous pests, including resistant strains. This suggests that compounds with complex structures incorporating elements like fluorobenzyl and sulfonyl groups may have potential as novel insecticides (Masanori Tohnishi et al., 2005).

Organic Synthesis Methodologies

In the field of organic synthesis, a study detailed the first study on oxidative enantioselective α-fluorination of simple aliphatic aldehydes enabled by N-heterocyclic carbene catalysis, demonstrating the role of fluorine in advancing synthetic methods. This showcases the utility of fluorine-containing compounds in developing new synthetic pathways (Fangyi Li et al., 2014).

Potential Medical Applications

Sulfonamide drugs, known for their antibacterial and diuretic effects, have been studied for their binding to the colchicine site of tubulin, indicating the therapeutic potential of sulfonamide-containing compounds in cancer treatment. The study on various sulfonamide drugs, including those with fluorobenzyl components, provides insight into their interactions with biological targets and potential medical applications (Mithu Banerjee et al., 2005).

Agricultural Chemistry

In agricultural chemistry, sulfone derivatives containing 1,3,4-oxadiazole moieties demonstrated significant antibacterial activities against rice bacterial leaf blight. This highlights the potential of fluorobenzyl sulfone compounds in developing new agrochemicals to protect crops from bacterial diseases (Li Shi et al., 2015).

Material Science

Guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes synthesized via activated fluorophenyl-amine reaction indicate the role of fluorophenyl sulfone compounds in creating advanced materials for energy applications, such as batteries and fuel cells (D. Kim et al., 2011).